Cas no 30140-42-2 (1,3-Isobenzofurandione,methyl-)

• Product Name: 1,3-Isobenzofurandione,methyl-
• CAS No: 30140-42-2
• MF: C₉H₆O₃
• MW: 162.142142772675
• CID: 311348
• PubChem ID: 98500
• Update Time: 2025-04-19

1,3-Isobenzofurandione,methyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Isobenzofurandione,methyl-
• Methylphthalicanhydride
• 4-methylisobenzofuran-1,3-dione
• 4-methyl-isobenzofuran-1,3-dione
• M1464
• SCHEMBL166198
• MFCD00047316
• NSC61875
• 4-Methyl-1,3-isobenzofurandione
• 4-Methyl-2-benzofuran-1,3-dione
• NSC 61875
• METHYLPHTHALIC ANHYDRIDE
• 3-Methylphthalic anhydride
• 4792-30-7
• NSC-61875
• FT-0616175
• AS-33235
• Phthalic anhydride, 3-methyl-
• SY049258
• CHEMBL1814074
• UNII-BJC50EL71I
• 2,3-Toluenedicarboxylic anhydride
• W-202838
• A19948
• 4-methyl-1,3-dihydro-2-benzofuran-1,3-dione
• 2-Methylphthalic anhydride
• 3-Methyl phthalic anhydride
• BJC50EL71I
• FT-0636751
• EN300-82741
• AKOS004122954
• CS-0153411
• NS00031736
• 4-Methyl-2-benzofuran-1,3-dione #
• 1,3-Isobenzofurandione, 4-methyl-
• DTXSID0063606
• EINECS 225-344-0
• AM20040541
• 1,3-Isobenzofurandione, methyl-
• 30140-42-2

• Inchi： 1S/C9H6O3/c1-5-3-2-4-6-7(5)9(11)12-8(6)10/h2-4H,1H3
• InChI Key： TWWAWPHAOPTQEU-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=C(C)C=2C1=O)=O

Computed Properties

• Exact Mass: 162.031694
• Monoisotopic Mass: 162.031694
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.4
• XLogP3: 1.7

Experimental Properties

• Density: 1.364
• Boiling Point: 315.6°Cat760mmHg
• Flash Point: 153.3°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Phthalic anhydrides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofuranones Phthalic anhydrides